Cas no 35732-37-7 (Bicyclo[3.1.0]hexan-3-ol,4-methyl-1-(1-methylethyl)-, (1R,3R,4S,5S)-rel-)

Bicyclo[3.1.0]hexan-3-ol,4-methyl-1-(1-methylethyl)-, (1R,3R,4S,5S)-rel- structure
35732-37-7 structure
Product Name:Bicyclo[3.1.0]hexan-3-ol,4-methyl-1-(1-methylethyl)-, (1R,3R,4S,5S)-rel-
CAS No:35732-37-7
MF:C10H18O
MW:154.249323368073
CID:306667
PubChem ID:10550
Update Time:2025-04-19

Bicyclo[3.1.0]hexan-3-ol,4-methyl-1-(1-methylethyl)-, (1R,3R,4S,5S)-rel- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.1.0]hexan-3-ol,4-methyl-1-(1-methylethyl)-, (1R,3R,4S,5S)-rel-
    • THUJOL
    • THUJYL ALCOHOL
    • (1α,3α,4α,5α)-4-methyl-1-(1-methylethyl)bicyclo[3.1.0]hexan-3-ol
    • Thujanol
    • NS00048204
    • Bicyclo[3.1.0]hexan-3-ol, 4-methyl-1-(1-methylethyl)-
    • 1-Isopropyl-4-methylbicyclo[3.1.0]hexan-3-ol #
    • .delta.3-thujanol
    • 4-methyl-1-(propan-2-yl)bicyclo[3.1.0]hexan-3-ol
    • Neoisothujyl alcohol
    • DZVXRFMREAADPP-UHFFFAOYSA-N
    • (1alpha,3alpha,4alpha,5alpha)-4-Methyl-1-(1-methylethyl)bicyclo(3.1.0)hexan-3-ol
    • FT-0632261
    • (1R-(1alpha,3alpha,4alpha,5alpha))-4-Methyl-1-(1-methylethyl)bicyclo(3.1.0)hexan-3-ol
    • NSC407280
    • Thujylalcohol
    • NSC-407280
    • 4-Methyl-1-(1-methylethyl)bicyclo(3.1.0)hexan-3-ol
    • Bicyclo(3.1.0)hexan-3-ol, 4-methyl-1-(methylethyl)-, (1alpha,3alpha,4alpha,5alpha)-
    • Bicyclo(3.1.0)hexan-3-ol, 4-methyl-1-(1-methylethyl)-
    • 513-23-5
    • 35732-37-7
    • NSC 407280
    • Bicyclo[3.1.0]hexan-3-ol, 4-methyl-1-(1-methylethyl)-, (1.alpha.,3.beta.,4.beta.,5.alpha.)-
    • EINECS 221-933-1
    • 4-methyl-1-propan-2-ylbicyclo[3.1.0]hexan-3-ol
    • Neothujol
    • 3-Thujol
    • SCHEMBL872814
    • EINECS 252-702-3
    • Bicyclo[3.1.0]hexan-3-ol, (1.alpha.,3.alpha.,4.alpha.,5.alpha.)-
    • DTXSID30865003
    • Inchi: 1S/C10H18O/c1-6(2)10-4-8(10)7(3)9(11)5-10/h6-9,11H,4-5H2,1-3H3
    • InChI Key: DZVXRFMREAADPP-UHFFFAOYSA-N
    • SMILES: OC1CC2(C(C)C)CC2C1C

Computed Properties

  • Exact Mass: 154.13584
  • Monoisotopic Mass: 154.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.019g/cm3
  • Melting Point: 58-62 °C
  • Boiling Point: 209.1ºC at 760mmHg
  • Flash Point: 83.7ºC
  • Refractive Index: 1.517
  • PSA: 20.23
  • LogP: 2.04940
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